11-(Triethoxysilyl)-1-undecanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
11-(Triethoxysilyl)-1-undecanamine (TESU) is an organic compound with a wide range of applications in the scientific research field. It is an amine-containing compound that has been widely studied due to its unique properties and potential applications. TESU is used in a variety of laboratory experiments and is known to have a variety of biochemical and physiological effects.
Scientific Research Applications
Enhancing Material Performance
One of the primary applications of 11-(Triethoxysilyl)-1-undecanamine lies in its ability to enhance the adhesion and durability of coatings, inks, and adhesives on a wide range of substrates . By incorporating this compound into formulations, manufacturers can achieve superior bonding strength, leading to increased resistance against various environmental factors .
Preparation of Silica Aerogels
Silica aerogels are unique lightweight, nanostructured materials with extremely high porosity . 11-(Triethoxysilyl)-1-undecanamine can be used in the preparation of these aerogels, contributing to their thermal insulation and mechanical properties .
Reinforcement of Silica Networks
In the preparation of organically-modified silica networks, 11-(Triethoxysilyl)-1-undecanamine can be used along with other silane precursors to reinforce the silica network . This results in improved thermal insulation and mechanical properties .
Imparting Magnetic Behavior to Aerogels
Silica aerogels can be chemically doped with silica-functionalized magnetite nanoparticles to impart magnetic behavior . This magnetic feature can be useful for several applications including magnetic separation and drug delivery .
Adsorption of Heavy Metals
Amine and thiol-functionalized aerogels, which can be prepared using 11-(Triethoxysilyl)-1-undecanamine, can be used as adsorbents to capture heavy metals from wastewater . These materials have shown good adsorption capacities, with removal percentages of heavy metals reaching up to 90% .
Carbon Dioxide Removal
The amine functionality in aerogels, which can be introduced using 11-(Triethoxysilyl)-1-undecanamine, can improve the rate capability of silica aerogels to remove carbon dioxide from gaseous streams or environments .
7. Fabrication of Superhydrophilic Multifunctional Antifogging Coatings A simple and convenient strategy for fabricating superhydrophilic multifunctional antifogging coatings was developed by hydrolyzing triethoxysilyl-terminated poly(N-vinylpyrrolidone) (TRES-PVP) with tetraethyl orthosilicate (TEOS) under acidic conditions . These coatings exhibit excellent antifogging, self-cleaning, and antifouling properties .
properties
IUPAC Name |
11-triethoxysilylundecan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H39NO3Si/c1-4-19-22(20-5-2,21-6-3)17-15-13-11-9-7-8-10-12-14-16-18/h4-18H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPWZCJFZJCOBHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCCCCCCCCCN)(OCC)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H39NO3Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596730 |
Source
|
Record name | 11-(Triethoxysilyl)undecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11-Aminoundecyltriethoxysilane | |
CAS RN |
116821-45-5 |
Source
|
Record name | 11-(Triethoxysilyl)undecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.